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Compound of Interest

Compound Name: (R)-JNJ-40418677

Cat. No.: B15615884 Get Quote

Essential Safety and Handling Guide for (R)-JNJ-
40418677
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

(R)-JNJ-40418677, a γ-secretase modulator used in Alzheimer's disease research.[1][2][3]

Adherence to these procedures is vital for ensuring laboratory safety and maintaining

experimental integrity.

I. Compound Information and Storage
(R)-JNJ-40418677 is an orally active modulator of γ-secretase that can cross the blood-brain

barrier.[1] It is essential to handle this compound with care, following standard laboratory safety

protocols for research chemicals.
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Property Information

Synonyms

2-(S)-(3,5-bis(4-

(trifluoromethyl)phenyl)phenyl)-4-

methylpentanoic acid[2]

Molecular Formula C₂₆H₂₂F₆O₂[3]

Molecular Weight 480.4 g/mol [3]

Appearance Solid[1]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[1]

II. Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for (R)-JNJ-40418677 is not publicly available, the

following PPE is recommended based on general best practices for handling potent, research-

grade compounds.

PPE Component Specification Purpose

Gloves

Nitrile or other chemical-

resistant gloves (double-

gloving recommended).

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Lab Coat
Full-length, long-sleeved lab

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. For

handling powders outside of a

fume hood, a fit-tested N95

respirator or higher is

recommended.

Minimizes inhalation of the

compound, especially in

powdered form.
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III. Handling and Experimental Procedures
A. General Handling Workflow

The following diagram outlines the standard procedure for safely handling (R)-JNJ-40418677
in a laboratory setting.
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Caption: Workflow for Handling (R)-JNJ-40418677

B. Solution Preparation

For in vivo studies, a common protocol involves preparing a stock solution in DMSO.[1] For

example, to create a 1 mL working solution, 100 μL of a 50.0 mg/mL DMSO stock solution can

be added to 900 μL of corn oil and mixed thoroughly.[1]
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IV. Disposal Plan
Proper disposal of (R)-JNJ-40418677 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

A. Waste Segregation and Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste

generated from handling (R)-JNJ-40418677.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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